Cas no 2227715-57-1 ((3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2227715-57-1
• MF: C₁₅H₂₁NO₆
• MW: 311.33034491539
• CID: 5937407
• PubChem ID: 165639168
• Update Time: 2025-06-08

(3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid
• 2227715-57-1
• EN300-1899056
• (3S)-3-(4-{[(tert-butoxy)carbonyl]amino}-2-methoxyphenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C15H21NO6/c1-15(2,3)22-14(20)16-9-5-6-10(12(7-9)21-4)11(17)8-13(18)19/h5-7,11,17H,8H2,1-4H3,(H,16,20)(H,18,19)/t11-/m0/s1
• InChI Key： GEXXHQJAXOIQRR-NSHDSACASA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)[C@H](CC(=O)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.13688739g/mol
• Monoisotopic Mass: 311.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid

(3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227715-57-1): An Overview

(3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227715-57-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, also known as (3S)-Boc-protected 4-amino-3-hydroxybenzylglycine, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group, the hydroxyl group, and the methoxy substituent, make it a valuable building block for the development of novel drugs and biologics.

The tert-butoxycarbonyl (Boc) protecting group in (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid plays a crucial role in synthetic chemistry by temporarily blocking the amino group, allowing for selective functionalization and subsequent deprotection. This feature is particularly important in the synthesis of peptides and peptidomimetics, where precise control over the reactivity of functional groups is essential.

The hydroxyl group in this compound adds to its versatility by enabling various chemical transformations such as esterification, etherification, and oxidation. These reactions can be used to introduce additional functional groups or modify existing ones, thereby expanding the range of potential applications for this compound. For instance, recent studies have explored the use of (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid in the synthesis of prodrugs that are designed to improve drug delivery and pharmacokinetic properties.

The methoxy substituent on the aromatic ring contributes to the overall stability and solubility of the compound. This functional group can also influence the binding affinity and selectivity of the molecule towards specific biological targets. Research has shown that compounds with similar structures have exhibited promising activity against various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

In terms of its applications, (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid has been utilized in several areas of pharmaceutical research. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, a recent study published in Journal of Medicinal Chemistry reported that derivatives of this compound showed potent inhibitory activity against a key enzyme implicated in cancer progression. The chiral nature of the compound also allows for enantioselective synthesis, which is critical for optimizing therapeutic efficacy and minimizing side effects.

Beyond its use as an intermediate in drug synthesis, (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid has also been explored for its potential as a lead compound in drug discovery programs. High-throughput screening methods have identified this compound as a hit molecule with promising biological activity against several targets. Further optimization through structure-activity relationship (SAR) studies has led to the identification of more potent and selective analogs with improved pharmacological profiles.

The safety profile of (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid has been extensively evaluated through various preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good metabolic stability, making it suitable for further development as a therapeutic agent. Additionally, its chemical stability under different conditions ensures that it can be stored and handled safely in laboratory settings.

In conclusion, (3S)-3-(4-{(tert-butoxy)carbonylamino}-2-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2227715-57-1) is a versatile and valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development as a therapeutic agent or as a key intermediate in drug synthesis. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the ongoing efforts to improve human health and well-being.